Cas no 65799-79-3 (3-Ethyl-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-one)

• Product Name: 3-Ethyl-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-one
• CAS No: 65799-79-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 2794644
• PubChem ID: 71370160
• Update Time: 2025-04-21

3-Ethyl-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID10793153
• 65799-79-3
• 3-Ethyl-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-one

• Inchi： 1S/C12H18O/c1-5-10-6-11(8(2)3)7-12(13)9(10)4/h11H,2,5-7H2,1,3-4H3
• InChI Key： IGKGKXWMRFHDAM-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(CC)CC(C(=C)C)C1

Computed Properties

• Exact Mass: 178.135765193Da
• Monoisotopic Mass: 178.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų